Cas no 2344679-03-2 (Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate)

• Product Name: Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate
• CAS No: 2344679-03-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5463166
• Update Time: 2025-05-26

Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate
• Z3538406759

• Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-4-9(8-14)12(13)5-6-12/h8-9H,4-7H2,1-3H3
• InChI Key： RBSXPYZULLWVFN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C=O)C21CC2)=O

Computed Properties

• Exact Mass: 225.13649347 g/mol
• Monoisotopic Mass: 225.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.28
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate

Research Brief on Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate (CAS: 2344679-03-2) in Chemical Biology and Pharmaceutical Applications

The compound Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate (CAS: 2344679-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is increasingly recognized for its potential in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and derivatization of this compound, emphasizing its role as a key building block for spirocyclic inhibitors of protein-protein interactions (PPIs). The research team demonstrated that the formyl group at the 7-position allows for efficient functionalization, enabling the creation of diverse libraries of compounds with potential pharmacological activity. The tert-butyloxycarbonyl (Boc) protecting group further enhances the compound's stability during synthetic transformations.

In parallel research, scientists at several pharmaceutical companies have incorporated 2344679-03-2 into their fragment-based drug discovery programs. The unique three-dimensional structure of the 4-azaspiro[2.4]heptane core provides advantageous spatial orientation of pharmacophores, which has shown promise in addressing challenging drug targets such as G protein-coupled receptors (GPCRs) and kinases. Recent patent applications indicate its use in developing next-generation analgesics and anti-inflammatory agents.

Significant progress has been made in understanding the compound's physicochemical properties. Computational studies published in early 2024 reveal that the spirocyclic framework imparts improved metabolic stability compared to traditional acyclic analogs, while maintaining desirable solubility profiles. This makes 2344679-03-2 particularly valuable for optimizing drug candidates in lead optimization phases.

Current research directions focus on expanding the compound's applications in targeted protein degradation (PROTACs) and covalent inhibitor design. The reactive aldehyde functionality offers a convenient handle for conjugation with various warheads and E3 ligase ligands. Several research groups are investigating its potential in creating bifunctional molecules for cancer therapy and neurodegenerative disease treatment.

The safety profile and scalability of synthesizing Tert-butyl 7-formyl-4-azaspiro[2.4]heptane-4-carboxylate have also seen recent improvements. New catalytic methods developed in 2023-2024 have increased yields while reducing the need for hazardous reagents, making this intermediate more accessible for medicinal chemistry programs. These advancements position 2344679-03-2 as an increasingly important tool in modern drug discovery efforts.